Cas no 1172775-46-0 (1-(4-chlorophenyl)-N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-5-oxopyrrolidine-3-carboxamide)

• Product Name: 1-(4-chlorophenyl)-N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-5-oxopyrrolidine-3-carboxamide
• CAS No: 1172775-46-0
• MF: C₂₃H₁₉ClN₆O₃S
• MW: 494.953361749649
• CID: 6400302
• PubChem ID: 136171693
• Update Time: 2024-01-16

1-(4-chlorophenyl)-N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-5-oxopyrrolidine-3-carboxamide
• 1-(4-chlorophenyl)-N-[2-(6-methyl-4-oxo-1H-pyrimidin-2-yl)-5-thiophen-2-ylpyrazol-3-yl]-5-oxopyrrolidine-3-carboxamide
• VU0640316-1
• AKOS024504793
• F5281-0138
• 1172775-46-0
• 1-(4-chlorophenyl)-N-[2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)-5-thiophen-2-ylpyrazol-3-yl]-5-oxopyrrolidine-3-carboxamide

• Inchi： 1S/C23H19ClN6O3S/c1-13-9-20(31)27-23(25-13)30-19(11-17(28-30)18-3-2-8-34-18)26-22(33)14-10-21(32)29(12-14)16-6-4-15(24)5-7-16/h2-9,11,14H,10,12H2,1H3,(H,26,33)(H,25,27,31)
• InChI Key： WWPYDWQIPVJCHU-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C(=O)CC(C(NC2=CC(C3SC=CC=3)=NN2C2NC(C)=CC(=O)N=2)=O)C1

Computed Properties

• Exact Mass: 494.0927874g/mol
• Monoisotopic Mass: 494.0927874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 905
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 137Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines